Cas no 805181-60-6 (4-(Piperidin-1-yl)pentanoic acid)

• Product Name: 4-(Piperidin-1-yl)pentanoic acid
• CAS No: 805181-60-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 1087810
• PubChem ID: 45791203
• Update Time: 2025-10-18

4-(Piperidin-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-1-yl)pentanoic acid
• 4-(1-piperidinyl)pentanoic acid(SALTDATA: HCl)
• 4-(1-piperidyl)pentanoic acid
• 4-(1-piperidinyl)pentanoic acid
• AKOS011496777
• 4-piperidin-1-ylpentanoic acid
• SCHEMBL5751266
• 805181-60-6
• SB42510

• MDL： MFCD11054005
• Inchi： 1S/C10H19NO2/c1-9(5-6-10(12)13)11-7-3-2-4-8-11/h9H,2-8H2,1H3,(H,12,13)
• InChI Key： SVLPDZLNYJZNFR-UHFFFAOYSA-N
• SMILES： OC(CCC(C)N1CCCCC1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(Piperidin-1-yl)pentanoic acid

Comprehensive Overview of 4-(Piperidin-1-yl)pentanoic acid (CAS No. 805181-60-6): Properties, Applications, and Research Insights

4-(Piperidin-1-yl)pentanoic acid (CAS No. 805181-60-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This piperidine derivative combines a pentanoic acid backbone with a piperidin-1-yl substituent, making it a versatile intermediate for drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of 4-(Piperidin-1-yl)pentanoic acid", "CAS 805181-60-6 applications", and "piperidine-based compounds in medicine", reflecting its growing relevance.

The compound's molecular structure (C10H19NO2) features a carboxylic acid functional group and a piperidine ring, which are critical for its reactivity and biological interactions. Recent studies highlight its role as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and metabolic modulators. With the rise of AI-driven drug design and high-throughput screening, 805181-60-6 has emerged as a candidate for virtual library generation, aligning with trends in computational chemistry and precision medicine.

From a synthetic perspective, 4-(Piperidin-1-yl)pentanoic acid is typically prepared via nucleophilic substitution reactions between piperidine and halogenated pentanoic acid derivatives. Optimized protocols emphasize green chemistry principles, such as solvent-free conditions or catalytic methods, addressing the demand for sustainable chemical processes. Analytical techniques like NMR spectroscopy and HPLC purity testing are essential for characterizing this compound, ensuring compliance with pharmaceutical-grade standards.

In the context of drug discovery, this compound's amphiphilic nature enables membrane permeability, a hot topic in blood-brain barrier (BBB) penetration research. Its derivatives are explored for neuroprotective effects and enzyme inhibition, coinciding with increasing searches for "neurodegenerative disease treatments" and "small molecule modulators". Additionally, its potential in prodrug formulations aligns with innovations in targeted drug delivery systems.

Beyond pharmaceuticals, CAS 805181-60-6 finds niche applications in material science, particularly in designing polymeric coatings with enhanced adhesion properties. The piperidine moiety contributes to thermal stability, a sought-after feature in high-performance materials. This dual utility underscores its cross-disciplinary value, resonating with queries like "multifunctional chemical intermediates" and "piperidine in smart materials".

Quality control of 4-(Piperidin-1-yl)pentanoic acid requires stringent impurity profiling, especially for GMP manufacturing. Recent advancements in LC-MS methodologies have improved detection limits for trace contaminants, a critical aspect for regulatory submissions. The compound's storage stability under inert atmospheres is another frequently discussed topic, particularly for long-term research use.

As the scientific community prioritizes structure-activity relationship (SAR) studies, 805181-60-6 serves as a scaffold for medicinal chemistry optimization. Its logP value and hydrogen bonding capacity make it a model for bioavailability enhancement strategies, a trending focus in oral drug development. Collaborative databases now feature this compound in fragment-based drug design libraries, catering to the surge in AI-augmented molecular modeling inquiries.

In conclusion, 4-(Piperidin-1-yl)pentanoic acid (CAS No. 805181-60-6) represents a convergence of chemical innovation and therapeutic potential. Its multifaceted applications—from CNS drug candidates to advanced material components—position it at the forefront of contemporary research. With evolving technologies like machine learning in chemistry and continuous flow synthesis, this compound's utility is poised for further expansion, answering the industry's call for efficient, tunable molecular platforms.